(Z)-methyl 2-((4-benzoylbenzoyl)imino)-3-(2-methoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 2-(4-benzoylbenzoyl)imino-3-(2-methoxyethyl)-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C26H22N2O5S/c1-32-15-14-28-21-13-12-20(25(31)33-2)16-22(21)34-26(28)27-24(30)19-10-8-18(9-11-19)23(29)17-6-4-3-5-7-17/h3-13,16H,14-15H2,1-2H3
• InChI Key: JLFKLSGNGMMFHL-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)C(=O)OC)SC1=NC(=O)C3=CC=C(C=C3)C(=O)C4=CC=CC=C4
• Molecular Formula: C26H22N2O5S
• Molecular Weight: 474.5 g/mol
• CAS No.: 864975-23-5

Description

Chemical Reactions Analysis

Benzothiazoles are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, and they can undergo electrophilic substitution reactions at the benzene ring.

Scientific Research Applications

Green Synthesis Approaches

A significant area of research involves the development of green chemistry methods for synthesizing complex molecules. For example, Shahvelayati et al. (2017) demonstrated an efficient synthesis of a related thiazol-imine compound via a three-component tandem reaction in ionic liquid media, highlighting the push towards more environmentally friendly solvents in chemical synthesis Shahvelayati et al., 2017.

Synthesis of Heterocyclic Compounds

Heterocyclic compounds, including benzothiazoles, have diverse applications ranging from pharmaceuticals to materials science. Research by Mohamed (2021) on the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives illustrates the ongoing interest in developing new methods for constructing these complex structures, which could be applicable to synthesizing variants of the specified compound Mohamed, 2021.

Antimicrobial Activity Studies

Compounds within this chemical class are also explored for their biological activities. Mishra et al. (2019) investigated benzothiazole-imino-benzoic acid ligands and their metal complexes for antimicrobial activities, showcasing the potential for these molecules in developing new antimicrobial agents Mishra et al., 2019.

Advanced Material Synthesis

The synthesis of materials with specific electronic or photonic properties is another area of research. Yavari et al. (2017) explored the synthesis of functionalized arylthio-acrylates and benzo[b][1,4]thiazines from 2-methylbenzothiazole and acetylenic esters in aqueous media, indicating the role of such compounds in materials science Yavari et al., 2017.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some benzothiazoles are used as anticancer agents, where they can intercalate into DNA and disrupt its function.

Future Directions

Benzothiazoles and their derivatives have been the subject of much research due to their wide range of potential applications, including in medicinal chemistry, as dyes, and as ligands in coordination chemistry. Future research may focus on developing new synthetic methods, exploring new applications, and improving our understanding of their properties and mechanisms of action.